Cas no 35926-76-2 (Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-)

Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl- structure
35926-76-2 structure
Product Name:Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-
CAS No:35926-76-2
MF:C23H21N
MW:311.419545888901
CID:323232
PubChem ID:628274
Update Time:2025-04-19

Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-
    • 2-methylspiro[1H-isoindole-3,11'-5,6-dihydrodibenzo[1,2-a:1',2'-e][7]annulene]
    • 2',3',10,11-Tetrahydro-2'-methylspiro(5H-dibenzo(a,d)cycloheptene-5,1'-(1H)isoindole)
    • 2'-methyl-2',3',10,11-tetrahydrospiro[dibenzo[a,d][7]annulene-5,1'-isoindole]
    • LHTVZDOHGJLKNS-UHFFFAOYSA-N
    • 2',3',10,11-Tetrahydro-2'-methylspiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole]
    • 35926-76-2
    • EINECS 252-797-1
    • P86K6RS7M5
    • ICCB1_000147
    • NS00057925
    • DTXSID70189492
    • Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole], 2',3',10,11-tetrahydro-2'-methyl-
    • SPIRO(5H-DIBENZO(A,D)CYCLOHEPTENE-5,1'-(1H)ISOINDOLE), 2',3',10,11-TETRAHYDRO-2'-METHYL-
    • 2'-Methyl-2',3',10,11-tetrahydrospiro(5H-dibenzo[a,d]cycloheptene-5,1'[1H]isoindole)
    • UNII-P86K6RS7M5
    • Inchi: 1S/C23H21N/c1-24-16-19-10-4-7-13-22(19)23(24)20-11-5-2-8-17(20)14-15-18-9-3-6-12-21(18)23/h2-13H,14-16H2,1H3
    • InChI Key: LHTVZDOHGJLKNS-UHFFFAOYSA-N
    • SMILES: N1(C)CC2C=CC=CC=2C21C1C=CC=CC=1CCC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 311.16753
  • Monoisotopic Mass: 311.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 394.6°C at 760 mmHg
  • Flash Point: 172.2°C
  • Refractive Index: 1.689
  • PSA: 3.24

Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl- Related Literature

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